Cas no 114656-78-9 (5-Quinolinamine, 6-methoxy-2-methyl-)

• Product Name: 5-Quinolinamine, 6-methoxy-2-methyl-
• CAS No: 114656-78-9
• MF: C₁₁H₁₂N₂O
• MW: 188.225782394409
• MDL: MFCD08690735
• CID: 3635177
• PubChem ID: 13900741
• Update Time: 2025-06-09

5-Quinolinamine, 6-methoxy-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 5-Quinolinamine, 6-methoxy-2-methyl-
• 6-METHOXY-2-METHYLQUINOLIN-5-AMINE
• 5-Amino-6-methoxy-2-methylquinoline
• CS-0441336
• F77575
• MFCD08690735
• AKOS006290260
• SB68141
• BS-51278
• SY289384
• 114656-78-9

• MDL： MFCD08690735
• Inchi： 1S/C11H12N2O/c1-7-3-4-8-9(13-7)5-6-10(14-2)11(8)12/h3-6H,12H2,1-2H3
• InChI Key： RLPGPPSUAUIZJR-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2C(=CC=C(C)N=2)C=1N

Computed Properties

• Exact Mass: 188.094963011g/mol
• Monoisotopic Mass: 188.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 48.1Ų

Additional information on 5-Quinolinamine, 6-methoxy-2-methyl-

Comprehensive Overview of 5-Quinolinamine, 6-methoxy-2-methyl- (CAS No. 114656-78-9): Properties, Applications, and Research Insights

The compound 5-Quinolinamine, 6-methoxy-2-methyl- (CAS No. 114656-78-9) is a specialized organic molecule belonging to the quinoline family, a class of heterocyclic compounds widely studied for their diverse chemical and biological properties. With the growing interest in quinoline derivatives across pharmaceuticals, agrochemicals, and materials science, this compound has garnered attention for its unique structural features and potential applications. Researchers and industry professionals are increasingly exploring its synthesis, reactivity, and utility in drug discovery and catalysis, aligning with trends in green chemistry and sustainable synthesis.

Structurally, 5-Quinolinamine, 6-methoxy-2-methyl- features a quinoline backbone substituted with a methoxy group at the 6-position and a methyl group at the 2-position, along with an amine functional group at the 5-position. This arrangement imparts distinct electronic and steric properties, making it a valuable intermediate in medicinal chemistry. Recent studies highlight its role in the development of kinase inhibitors and antimicrobial agents, addressing global challenges such as antibiotic resistance and cancer therapeutics. Its CAS No. 114656-78-9 serves as a critical identifier in chemical databases, facilitating regulatory compliance and safety assessments.

In the context of organic synthesis, 5-Quinolinamine, 6-methoxy-2-methyl- is often employed as a building block for complex molecules. Its reactivity enables modifications at the amine group, allowing for the creation of amides, sulfonamides, or other derivatives with tailored properties. This flexibility aligns with the rising demand for custom synthesis and high-value intermediates in the fine chemicals industry. Moreover, its compatibility with cross-coupling reactions and microwave-assisted synthesis reflects advancements in efficient synthetic methodologies.

From an industrial perspective, the compound’s stability and solubility profile make it suitable for formulations in pharmaceutical excipients and analytical standards. Quality control protocols often reference CAS No. 114656-78-9 to ensure batch consistency, particularly in GMP manufacturing. Additionally, its potential as a fluorescence probe or ligand in coordination chemistry has sparked interest in materials science, where researchers explore its utility in sensors and optoelectronic devices.

Environmental and safety considerations are paramount when handling 5-Quinolinamine, 6-methoxy-2-methyl-. While not classified as hazardous under major regulatory frameworks, proper laboratory practices and risk assessments are recommended. The compound’s eco-toxicity and biodegradability data are areas of ongoing research, reflecting the broader shift toward sustainable chemical practices and green alternatives in the chemical industry.

In summary, 5-Quinolinamine, 6-methoxy-2-methyl- (CAS No. 114656-78-9) represents a versatile and scientifically significant compound with applications spanning drug development, catalysis, and advanced materials. Its study contributes to cutting-edge research in precision medicine and industrial chemistry, addressing both current challenges and future opportunities in the field.